Cas no 127861-47-6 (2H-1-Benzopyran-2-one,3,7-dihydroxy-6-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one,3,7-dihydroxy-6-methoxy-
• CAS No: 127861-47-6
• MF: C₁₀H₈O₅
• MW: 208.167523384094
• CID: 203303
• PubChem ID: 5492606
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,3,7-dihydroxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3,7-dihydroxy-6-methoxy-
• 3,7-dihydroxy-6-methoxychromen-2-one
• 3-hydroxyscopoletin
• 3,7-dihydroxy-6-methoxy-2H-chromen-2-one
• 127861-47-6
• DTXSID40155684
• 2H-1-Benzopyran-2-one, 3,7-dihydroxy-6-methoxy-

• Inchi： 1S/C10H8O5/c1-14-9-3-5-2-7(12)10(13)15-8(5)4-6(9)11/h2-4,11-12H,1H3
• InChI Key： OYTFXDXDHQVNQJ-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=C(C(=CC1=2)O)OC)O)=O

Computed Properties

• Exact Mass: 208.03714
• Monoisotopic Mass: 208.037173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 1.4

Experimental Properties

• Density: 1.547
• Boiling Point: 487.6°Cat760mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.664
• PSA: 75.99